Cas no 96422-53-6 (2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)-)

• Product Name: 2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)-
• CAS No: 96422-53-6
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• MDL: MFCD23103605
• CID: 815551
• PubChem ID: 126414
• Update Time: 2024-12-09

2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)-
• Goniodiol 7-acetate
• [ "" ]
• (6R)-6-[(1R,2R)-1-(Acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-2H-pyran-2-one (ACI)
• 2H-Pyran-2-one, 6-[1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, [6S-[6R*(1R*,2R*)]]- (ZCI)
• (+)-Goniodiol 7-acetate
• (+)-Goniodiol monoacetate
• 7-Acetylgoniodiol
• Goniodiol 7-monoacetate
• Goniodiol monoacetate
• DTXSID30914520
• CHEMBL454527
• 96422-53-6
• Goniodiol-7-monoacetate
• AKOS032948914
• FS-9449
• 2H-Pyran-2-one, 6-(1-(acetyloxy)-2-hydroxy-2-phenylethyl)-5,6-dihydro-, (6R-(6R*(1R*,2R*)))-
• (7,8-Dihydro-7-acetoxy-8-hydroxystyryl)-5,6-dihydro-2-pyrone
• 2-Hydroxy-1-(6-oxo-3,6-dihydro-2H-pyran-2-yl)-2-phenylethyl acetate
• [(1R,2R)-2-hydroxy-1-[(2R)-6-oxo-2,3-dihydropyran-2-yl]-2-phenylethyl] acetate
• [S,(+)]-6BETA-[(1S,2S)-1-ACETYLOXY-2-HYDROXY-2-PHENYLETHYL]-5,6-DIHYDRO-2H-PYRAN-2-ONE
• (1R,2R)-2-HYDROXY-1-[(2R)-6-OXO-2,3-DIHYDROPYRAN-2-YL]-2-PHENYLETHYL ACETATE

• MDL： MFCD23103605
• Inchi： 1S/C15H16O5/c1-10(16)19-15(12-8-5-9-13(17)20-12)14(18)11-6-3-2-4-7-11/h2-7,9,12,14-15,18H,8H2,1H3/t12-,14-,15+/m1/s1
• InChI Key： ZBNYDADZMLZTAX-YUELXQCFSA-N
• SMILES： [C@@H]([C@H]1CC=CC(=O)O1)(OC(=O)C)[C@@H](C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 276.09977361g/mol
• Monoisotopic Mass: 276.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 433.2±28.0 °C at 760 mmHg
• Flash Point: 215.8±24.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether